2-Amino-6-(2-fluorobenzyl)-4-(2-methylphenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-6-[(2-fluorophenyl)methyl]-4-(2-methylphenyl)-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H20FN3O3S/c1-16-8-2-4-10-18(16)23-20(14-28)26(29)33-24-19-11-5-7-13-22(19)30(34(31,32)25(23)24)15-17-9-3-6-12-21(17)27/h2-13,23H,15,29H2,1H3
• InChI Key: RZSVSOHTODFYRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(=C(OC3=C2S(=O)(=O)N(C4=CC=CC=C43)CC5=CC=CC=C5F)N)C#N
• Molecular Formula: C26H20FN3O3S
• Molecular Weight: 473.5 g/mol

Description

2-Amino-6-(2-fluorobenzyl)-4-(2-methylphenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds, including various dihydropyrano[3,2-c][2,1]benzothiazine derivatives, has been extensively explored. These compounds are synthesized through multicomponent reactions involving components like methyl anthranilate, methane sulfonyl chloride, and substituted benzaldehydes. For example, Ahmad et al. (2019) detailed the synthesis of a new series of compounds that were evaluated as selective inhibitors of monoamine oxidase A and B, indicating the methodological approaches to crafting these complex molecules (Ahmad et al., 2019). Similar synthetic methodologies have been reported by Lega et al. (2016), where the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide were investigated, highlighting the nuances in chemical reactions leading to these derivatives (Lega et al., 2016).

Biological Evaluation and Potential Applications

The synthesized derivatives of dihydropyrano[3,2-c][2,1]benzothiazine have been evaluated for various biological activities, including inhibitory effects on enzymes and potential antimicrobial properties. The selective inhibition of monoamine oxidase A and B by these compounds, as reported by Ahmad et al. (2019), indicates their potential application in the treatment of disorders related to these enzymes (Ahmad et al., 2019). Additionally, compounds exhibiting antimicrobial activity, as synthesized and characterized by Lega et al. (2017), suggest their use in combating bacterial and fungal infections (Lega et al., 2017).